ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[2-(3-bromophenoxy)ethyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C16H22BrNO3.ClH/c1-2-20-16(19)13-6-8-18(9-7-13)10-11-21-15-5-3-4-14(17)12-15;/h3-5,12-13H,2,6-11H2,1H3;1H
• InChI Key: JVEFJEAJLAQFSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCOC2=CC(=CC=C2)Br.Cl
• Molecular Formula: C16H23BrClNO3
• Molecular Weight: 392.7 g/mol

Description

Ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a synthetic derivative of piperidine and has been found to possess unique properties that make it a useful tool for scientific research. In

Mechanism of Action

The mechanism of action of ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride involves its binding to the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is located in the endoplasmic reticulum and plasma membrane of cells. It is involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. The binding of this compound to the sigma-1 receptor inhibits its activity, leading to changes in cellular processes.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the release of dopamine and glutamate in the brain, which may be useful in the treatment of addiction and other neurological disorders. The compound has also been found to have anxiolytic and antidepressant effects, which may be due to its modulation of the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of the sigma-1 receptor without interference from other receptors. However, one limitation of the compound is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for research on ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride. One area of interest is the development of more potent analogs of the compound that can be used at lower concentrations. Another area of interest is the study of the compound's effects on other cellular processes, such as autophagy and mitochondrial function. Additionally, the potential clinical applications of the compound in the treatment of neurological disorders warrant further investigation.
Conclusion
In conclusion, this compound is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. Its selectivity for the sigma-1 receptor makes it a useful tool for studying the role of this receptor in cellular processes and developing new treatments for neurological disorders. Further research is needed to explore the compound's potential clinical applications and to develop more potent analogs for use in lab experiments.

Synthesis Methods

Ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride can be synthesized using a multi-step process. The first step involves the reaction of 3-bromophenol with 2-chloroethyl piperidine-4-carboxylate in the presence of a base to form 2-(3-bromophenoxy)ethyl piperidine-4-carboxylate. This intermediate is then reacted with ethyl chloroformate in the presence of a base to form ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate. Finally, the product is treated with hydrochloric acid to obtain the hydrochloride salt form of the compound.

Scientific Research Applications

Ethyl 1-[2-(3-bromophenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the sigma-1 receptor, a protein that is involved in various cellular processes and has been implicated in several neurological disorders. The compound can be used to study the role of the sigma-1 receptor in the brain and to develop new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.